N-((((2-Chloro-6-fluorobenzyl)oxy)imino)methyl)-5-cyano-3-methyl-4-phenyl-2-thiophenecarboxamide

• IUPAC Name: N-[(E)-(2-chloro-6-fluorophenyl)methoxyiminomethyl]-5-cyano-3-methyl-4-phenylthiophene-2-carboxamide
• InChI: InChI=1S/C21H15ClFN3O2S/c1-13-19(14-6-3-2-4-7-14)18(10-24)29-20(13)21(27)25-12-26-28-11-15-16(22)8-5-9-17(15)23/h2-9,12H,11H2,1H3,(H,25,26,27)
• InChI Key: KQSVANSEYKWLOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C2=CC=CC=C2)C#N)C(=O)NC=NOCC3=C(C=CC=C3Cl)F
• Isomeric SMILES: CC1=C(SC(=C1C2=CC=CC=C2)C#N)C(=O)N/C=N/OCC3=C(C=CC=C3Cl)F
• Molecular Formula: C21H15ClFN3O2S
• Molecular Weight: 427.9 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For instance, 2-chloro-6-fluorobenzyl chloride could potentially be used as a starting material, as it contains a benzyl group with the desired halogen substituents.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the benzyl chloride group could undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For example, the presence of a cyano group could potentially increase its polarity, while the presence of a thiophene ring could potentially increase its aromaticity.

Scientific Research Applications

Pharmacokinetics and Metabolism

Research on similar compounds has focused on their pharmacokinetics and metabolism in humans. For instance, studies have investigated the disposition and metabolism of novel compounds intended for the treatment of conditions like insomnia or depression, detailing how these compounds are metabolized in the body and their elimination routes, which mainly include excretion through feces and urine (Renzulli et al., 2011; Garner et al., 2015).

Environmental and Consumer Product Safety

Several studies have evaluated the presence and effects of environmental phenols and parabens, chemicals related to consumer products, in human samples. These studies aim to understand the exposure levels in the general population and the potential health impacts, including oxidative stress and inflammation (Watkins et al., 2015; Mortensen et al., 2014).

Diagnostic Imaging and Tumor Proliferation

Research has also explored the use of diagnostic imaging to assess cellular proliferation in tumors. This includes the development and application of novel PET imaging agents to evaluate the proliferative status of solid tumors, potentially improving the diagnosis and treatment planning for cancer patients (Dehdashti et al., 2013).